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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760

Disperse Orange 80: A Technical Guide to Safety
and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Disperse Orange 80 (CAS No. 59948-51-5), a monoazo dye.[1] Due to the
limited availability of specific safety and toxicological data for Disperse Orange 80, this guide
incorporates information from closely related disperse orange dyes and the broader class of
disperse azo dyes to provide a thorough understanding of the potential hazards and
recommended safety protocols.

Chemical and Physical Properties

Disperse Orange 80, also identified as C.I. Disperse Orange 80 and C.I. 11127, belongs to
the single azo class of dyes.[1] Its molecular formula is C20H20N6O3, with a molecular weight of
392.41 g/mol .[1]

Table 1: Physicochemical Data for Related Disperse Orange Dyes
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Property Disperse Orange 1

Disperse Orange

Disperse Orange 3
p g 25

Appearance Brown powder[2]

Black powder

Molecular Formula C18H14N4O2[2]

C12H10N402[3] C17H17Ns02[4]

Molecular Weight 318.32 g/mol [2] 242.24 g/mol [3] 323.35 g/mol [4]
Solubility Insoluble in water Insoluble in water[3]
Autoignition ) .
Not applicable[2] Not applicable[3]
Temperature

Hazard Identification and Classification

While a specific GHS classification for Disperse Orange 80 is not readily available, data from

related disperse orange dyes indicate potential hazards. Disperse dyes as a class are known
for their potential to cause skin sensitization and irritation.[5][6] The primary concern with azo
dyes is their potential to be metabolized into aromatic amines, some of which are known or

suspected carcinogens.[7][8]

Table 2: GHS Hazard Classifications for Related Disperse Orange Dyes

Hazard Class

Disperse Orange 3

Skin Corrosion/Irritation

Category 2[6]

Serious Eye Damage/Eye Irritation

Category 2[6]

Skin Sensitization

Category 1[6]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

Category 3[6]

Note: This information is for a related compound and should be used for guidance only.

Toxicological Information
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The toxicological properties of Disperse Orange 80 have not been fully investigated.[2]
However, studies on other disperse azo dyes provide insights into their potential health effects.

Acute Toxicity: Azo dyes generally exhibit low acute toxicity.[9][8] For Disperse Orange 3, the
oral LD50 is estimated to be greater than 2000 mg/kg in rats, indicating that it is not classified
as acutely toxic.[3][6]

Skin and Eye Irritation: Disperse Orange 3 is classified as a skin and eye irritant.[6] Disperse
Orange 1 may also cause skin and eye irritation.[2]

Skin Sensitization: A significant hazard associated with disperse dyes is skin sensitization.[9][5]
[6] Several disperse orange dyes, including Disperse Orange 1 and 3, have been identified as
contact allergens.[9][10]

Mutagenicity and Carcinogenicity: The primary toxicological concern for azo dyes is their
metabolic conversion to potentially carcinogenic aromatic amines by intestinal microbiota or
liver enzymes.[11][7][8][12] While some disperse dyes have shown mutagenic potential in in
vitro tests, often after metabolic activation, there is limited evidence for the carcinogenicity of
many.[9][5][8] For instance, Disperse Orange 1 has been shown to induce DNA damage and
apoptosis in HepG2 cells.[13][14]

Table 3: Summary of Toxicological Data for Related Disperse Dyes
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Endpoint Species Route Result Compound
Acute Oral Disperse Orange
o Rat Oral > 2000 mg/kg[3]
Toxicity (LD50)
) o Causes skin Disperse Orange
Skin Irritation - - o
irritation[6] 3
o Causes serious Disperse Orange
Eye Irritation - - o
eye irritation[6] 3

May cause an

Skin o Disperse Orange
o - - allergic skin
Sensitization _
reaction[6]
Induces DNA _
o Human HepG2 ) Disperse Orange
Genotoxicity I In vitro damage and
cells
apoptosis[13][14]

Handling Precautions and Personal Protective
Equipment

Given the potential hazards, stringent safety measures should be implemented when handling
Disperse Orange 80 and other disperse dyes.

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[2]

 Facilities should be equipped with an eyewash station and a safety shower.[2]
Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[3]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing to prevent skin contact.[2][3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC201620500&productDescription=DISPERSE+ORANGE+3+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/730-40-5-A0068397-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/730-40-5-A0068397-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/730-40-5-A0068397-GB-en.pdf
https://pubmed.ncbi.nlm.nih.gov/21683525/
https://www.researchgate.net/publication/51229018_The_azo_dye_Disperse_Orange_1_induces_DNA_damage_and_cytotoxic_effects_but_does_not_cause_ecotoxic_effects_in_Daphnia_similis_and_Vibrio_fischeri
https://www.benchchem.com/product/b15138760?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/00240.pdf
https://pim-resources.coleparmer.com/sds/00240.pdf
https://www.fishersci.com/store/msds?partNumber=AC201620500&productDescription=DISPERSE+ORANGE+3+50GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00240.pdf
https://www.fishersci.com/store/msds?partNumber=AC201620500&productDescription=DISPERSE+ORANGE+3+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved respirator for dusts.[2]

Hygiene Measures:

e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in the laboratory.

» Remove contaminated clothing and wash it before reuse.[2]

Experimental Protocols

Detailed experimental protocols for toxicity testing of Disperse Orange 80 are not publicly
available. However, standard methodologies are employed for assessing the safety of azo
dyes.

Azo Dye Test (for primary aromatic amines): This qualitative test is used to detect the presence
of primary aromatic amines, which can be metabolites of azo dyes.

e Procedure:

o

Dissolve a small amount of the test compound in dilute hydrochloric acid and cool in an ice
bath.[15]

o

Add a cold aqueous solution of sodium nitrite to form the diazonium salt, maintaining the
temperature below 5°C.[15]

o

In a separate tube, dissolve 2-naphthol in a dilute sodium hydroxide solution.[15]

[¢]

Slowly add the diazonium salt solution to the 2-naphthol solution.[15]

» Positive Result: The formation of a scarlet red dye indicates the presence of a primary
aromatic amine.[15]

In Vitro Toxicity Assays:
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o Ames Test (Bacterial Reverse Mutation Assay): To assess mutagenicity, various strains of
Salmonella typhimurium are exposed to the test substance with and without metabolic
activation (S9 fraction).

o Comet Assay (Single Cell Gel Electrophoresis): To evaluate DNA damage in eukaryotic cells
(e.g., HepG2 cells).[13][14]

o Cell Viability Assays (e.g., MTT, LDH): To determine the cytotoxic effects of the compound on
cell lines.

Signaling Pathways in Azo Dye Toxicity

The toxicity of many azo dyes is not due to the parent compound itself but rather to its
metabolic products. The primary pathway for the metabolic activation of azo dyes is the
reductive cleavage of the azo bond (-N=N-).[11][7][8]

o Metabolic Activation: This reduction is primarily carried out by azoreductases, enzymes
present in the intestinal microbiota and the liver.[7][8][12]

o Formation of Aromatic Amines: The cleavage of the azo bond results in the formation of two
or more aromatic amines.[11][7]

» Downstream Effects: These aromatic amines can be further metabolized, for example,
through oxidation by cytochrome P450 enzymes, to reactive intermediates that can bind to
DNA and other macromolecules, leading to genotoxicity, mutagenicity, and potentially
carcinogenicity.

Ingestion/Dermal Contact Metabolism Toxicity

ion Azoreductase Further Metabolic Activation
(Intestinal Microbiota/Liver) (e.g., Oxidation) ERAGES Celuaibanos arcinogenici

Disperse Azo Dye
(e.g., Disperse Orange 80)

Click to download full resolution via product page

Caption: General metabolic pathway of disperse azo dyes leading to toxicity.
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Conclusion

While specific toxicological data for Disperse Orange 80 is scarce, the information available
for related disperse orange and azo dyes highlights the importance of cautious handling. The
primary concerns are skin sensitization and the potential for metabolic activation to harmful
aromatic amines. Researchers, scientists, and drug development professionals should adhere
to strict safety protocols, including the use of appropriate personal protective equipment and
engineering controls, to minimize exposure and mitigate potential risks. Further research is
needed to fully elucidate the toxicological profile of Disperse Orange 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Disperse Orange 80 safety data sheet and handling
precautions"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138760#disperse-orange-80-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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